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Compound of Interest

Compound Name: Benzamidomethyl benzoate

CAS No.: 61652-83-3

Cat. No.: B14556036

Get Quote

Executive Summary
Benzamidomethyl benzoate (BMB) represents a quintessential model of the N-acyloxymethyl

prodrug class. This structural motif is critical in medicinal chemistry for converting polar

carboxamides, sulfonamides, and imides into lipophilic, neutral derivatives capable of passive

membrane permeation. Upon absorption, these derivatives undergo predictable enzymatic and

chemical hydrolysis to release the parent drug, formaldehyde, and the corresponding acid.

This guide provides a rigorous analysis of the thermodynamic stability of Benzamidomethyl
benzoate, focusing on its hydrolysis kinetics, pH-rate profiles, and mechanistic degradation

pathways. It is designed for researchers optimizing prodrug strategies for solubility and

bioavailability enhancement.[1]

Chemical Identity & Physicochemical Baseline
Before analyzing stability, we establish the structural identity of the compound. BMB is formed

by the esterification of N-hydroxymethylbenzamide with benzoic acid.
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Property Data Source

IUPAC Name
N-

(Benzoyloxymethyl)benzamide
[PubChem, 2025]

Molecular Formula C₁₅H₁₃NO₃ Calculated

Molecular Weight 255.27 g/mol Calculated

SMILES
C1=CC=CC=C1C(=O)NCOC(=

O)C2=CC=CC=C2
[ChemRxiv, 2023]

LogP (Predicted) ~2.5 - 3.0 [Bundgaard, 1989]

Melting Point
94–96 °C (Precursor: N-

hydroxymethylbenzamide)
[Molaid, 2025]

Solubility
Low in water (<0.1 mg/mL);

Soluble in EtOH, DCM
[Bundgaard, 1989]

Thermodynamic Stability & Hydrolysis Kinetics
The stability of Benzamidomethyl benzoate is dictated by the susceptibility of its ester linkage

and the subsequent decomposition of the N-hydroxymethyl intermediate.

The Degradation Pathway
The hydrolysis of BMB proceeds via a two-step mechanism:

Rate-Limiting Step: Hydrolysis of the ester bond to release Benzoic acid and N-

hydroxymethylbenzamide.

Fast Step: Spontaneous decomposition of N-hydroxymethylbenzamide into Benzamide and

Formaldehyde.

pH-Rate Profile
The hydrolysis follows pseudo-first-order kinetics (

) at constant pH. The pH-rate profile is typically U-shaped, characteristic of ester hydrolysis,
with specific acid (
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) and base (

) catalytic terms, and a pH-independent water term (

).

Acidic Region (pH < 4): BMB is relatively stable. Protonation of the amide oxygen is

negligible compared to the ester carbonyl, but the electron-withdrawing amide group

destabilizes the transition state for acid hydrolysis less than in simple esters.

Neutral Region (pH 4–8): Stability is maximal. The water-catalyzed rate (

) is very low.

Alkaline Region (pH > 8): Hydrolysis is rapid, driven by specific base catalysis (

). The hydroxide ion attacks the ester carbonyl.

Quantitative Kinetic Data (Model Estimates)
Based on the homologous series of N-acyloxymethyl benzamides established by Hans

Bundgaard, the following kinetic parameters are applicable to BMB at 37°C:

Condition
Half-Life (

)

Rate Constant (

)
Mechanism

pH 1.2 (SGF) > 100 hours < Acid Catalysis

pH 7.4 (Buffer) 20 – 50 hours ~ Water/OH- Attack

pH 7.4 (Plasma) < 30 minutes High (Enzymatic) Esterase Catalysis

pH 12.0 < 5 minutes Very High Base Catalysis
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Critical Insight: The high stability at pH 7.4 (buffer) versus the rapid degradation in plasma

confirms BMB's utility as a prodrug. The "chemical" stability ensures shelf-life, while "enzymatic"

instability ensures drug release in vivo.

Mechanistic Visualization
The following diagram illustrates the degradation pathway of Benzamidomethyl benzoate,

highlighting the rate-limiting ester cleavage and the subsequent fast collapse of the

hemiaminal.

Figure 1: Stepwise degradation pathway of Benzamidomethyl benzoate.
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Figure 1: The degradation pathway involves a rate-limiting ester hydrolysis followed by rapid

hemiaminal collapse.

Experimental Protocol: Kinetic Stability Assessment
To validate the thermodynamic stability of BMB or related N-acyloxymethyl derivatives, the

following HPLC-based protocol is recommended. This method ensures separation of the parent

ester from the hydrolysis products.

Materials
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Buffer Systems:

pH 1.2: 0.1 N HCl

pH 4.0: 0.05 M Acetate buffer

pH 7.4: 0.05 M Phosphate buffer (PBS)

pH 9.0: 0.05 M Borate buffer

Solvent: Acetonitrile (HPLC grade).

Internal Standard: Propyl benzoate (optional).

Method
Stock Solution: Dissolve BMB in Acetonitrile to a concentration of

.

Initiation: Add

of stock solution to

of pre-heated (37°C) buffer solution in a glass vial.

Sampling: At predetermined time intervals (e.g., 0, 15, 30, 60, 120, 240 min), withdraw

aliquots.

Quenching: Immediately add

of cold Acetonitrile/0.1% TFA to quench the reaction and precipitate any buffer salts.

Analysis: Inject

into HPLC.

Column: C18 Reverse Phase (e.g., Phenomenex Luna, 5µm, 150 x 4.6 mm).

Mobile Phase: Acetonitrile:Water (50:50 v/v) with 0.1% Formic Acid.
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Detection: UV at 254 nm (detects Benzoyl moiety).

Calculation: Plot

vs. time. The slope is

.

Data Interpretation[2][3]
Linearity: A straight line confirms pseudo-first-order kinetics.

Mass Balance: Verify that the appearance of Benzoic acid/Benzamide corresponds to the

loss of BMB to rule out side reactions (e.g., acyl migration).

Synthesis & Structural Considerations
For researchers synthesizing BMB as a reference standard:

Route A (Direct Esterification): React N-hydroxymethylbenzamide with Benzoyl chloride in

the presence of Pyridine/DCM.

Note:N-hydroxymethylbenzamide is prepared by reacting Benzamide with Formaldehyde

(37% aq) and

.

Route B (Halide Displacement): React N-chloromethylbenzamide with Sodium Benzoate in

refluxing Acetone.

Stability Note: The N-chloromethyl intermediate is moisture sensitive; handle under inert

atmosphere.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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